Cas no 471917-63-2 (3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 471917-63-2
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 6602959
• PubChem ID: 2872697
• Update Time: 2025-07-01

3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• 3-(furan-2-yl)-5-phenyl-2-(o-tolyl)tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 3-(2-furanyl)dihydro-2-(2-methylphenyl)-5-phenyl- (9CI)
• AKOS001056957
• 3-(2-furyl)-2-(2-methylphenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• DTXSID80386798
• 471917-63-2
• 5851-71-8
• SMSF0008519
• 3-(furan-2-yl)-5-phenyl-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• UPCMLD0ENAT0517-3958:001
• SR-01000467312-1
• Z56174336
• CCG-18667
• CB00065
• SR-01000467312
• AKOS016318526
• 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• F1065-0431
• 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AF-399/12857040

• Inchi： 1S/C22H18N2O4/c1-14-8-5-6-11-16(14)24-19(17-12-7-13-27-17)18-20(28-24)22(26)23(21(18)25)15-9-3-2-4-10-15/h2-13,18-20H,1H3
• InChI Key： JLKCCMDOJXCROF-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(=O)C2ON(C3C=CC=CC=3C)C(C3OC=CC=3)C12

Computed Properties

• Exact Mass: 374.12665706g/mol
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 595.5±60.0 °C(Predicted)
• pka: 0.48±0.40(Predicted)

Additional information on 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Introduction to 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione (CAS No. 471917-63-2)

3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione (CAS No. 471917-63-2) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the class of pyrrolooxazole derivatives, which are known for their diverse pharmacological properties and have been extensively studied for their roles in drug discovery and development.

The molecular framework of 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a furan ring at the 3-position, a 2-methylphenyl group at the 2-position, and a phenyl group at the 5-position introduces multiple sites for interaction with biological targets. Additionally, the hexahydro structure of the pyrrolooxazole core enhances the compound's lipophilicity and solubility, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolooxazole derivatives due to their ability to modulate various biological pathways. 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione has been studied for its potential anti-inflammatory, anti-cancer, and antimicrobial properties. The compound's ability to interact with enzymes and receptors involved in these pathways makes it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological profile. The combination of the furan ring, methylphenyl group, and phenyl group creates a multifaceted scaffold that can be tailored to target specific biological processes. This flexibility has led to several derivative compounds being explored in preclinical studies.

Recent research has highlighted the importance of 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione in developing novel therapeutic agents. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammation and cancer progression. For instance, preliminary studies suggest that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in producing prostaglandins that mediate inflammation.

The structural features of 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2-oxazole-4,6-dione also make it a valuable tool for understanding the mechanisms of drug action. The hexahydropyrrolooxazole core provides a stable scaffold that can be modified to enhance binding affinity to biological targets. This has led to investigations into how subtle changes in the substituents can influence the compound's bioactivity.

In addition to its anti-inflammatory and anti-cancer potential, this compound has shown promise in antimicrobial applications. The unique arrangement of functional groups allows it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Such properties are particularly relevant in the context of rising antibiotic resistance rates.

The synthesis of 3-(furan-2-yl)-2-(2-methylphenyl)-5-phenyl-hexahydro-2H-pyrrolo[3,4-d]1,2 oxazole -4 ,6 -dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pyrrolooxazole core followed by functionalization with furan derivatives and aromatic rings. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for therapeutic use. The lipophilic nature of the molecule suggests good oral bioavailability but further studies are needed to confirm these findings.

One notable aspect of 3-(furan - 22 - yl ) - 22 - ( 22 - methyl phen yl ) - 55 - phen yl - hex ah ydro - 22 H - pyr rol o [33 ,44 - d ]11 ,22 ox az ole -44 ,66 - dione is its potential as a lead compound for drug development. Its complex structure provides multiple opportunities for derivatization without compromising its core pharmacophore. This has led to several analogs being synthesized and tested for their biological activity.

The future direction of research on this compound includes exploring its mechanism of action in greater detail and identifying new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in understanding how this molecule interacts with biological targets at the atomic level.

In conclusion,3-(furan - 22-yi l ) - 22 -(22-methyl phen yl ) -55-ph eny l-h exa h ydro -22 H-pyr rol o [33 ,44-d ]11 ,22 ox az ole -44 ,66-dione (CAS No.47191763) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its potential as an anti-inflammatory agent,cancer chemopreventive agent,a nd antimicrobial agent makes it an exciting area for further research . With continued investigation into its pharmacological properties,this com pound holds great promise f or contributing t o n e w t herapeut ic intervent ions i n h uman m edicine . p >